Cas no 1847529-12-7 ((3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide)

• Product Name: (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide
• CAS No: 1847529-12-7
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• CID: 5740175
• PubChem ID: 130836595
• Update Time: 2025-05-20

(3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolepropanamide, β-amino-5-methyl-, (βS)-
• (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide

• Inchi： 1S/C7H11N3OS/c1-4-3-10-7(12-4)5(8)2-6(9)11/h3,5H,2,8H2,1H3,(H2,9,11)/t5-/m0/s1
• InChI Key： HPBMWFFDCCNKNR-YFKPBYRVSA-N
• SMILES： [C@H](C1=NC=C(C)S1)(N)CC(=O)N

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 389.6±42.0 °C(Predicted)
• pka: 16.03±0.40(Predicted)

Additional information on (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide

Compound CAS No. 1847529-12-7: (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide

The compound with CAS No. 1847529-12-7, commonly referred to as (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring system and an amino acid derivative moiety. The presence of the thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, contributes to its distinctive chemical properties and potential biological activity.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery efforts. Researchers have focused on its ability to interact with specific biological targets, such as enzymes and receptors, which could make it a valuable tool in treating various diseases. For instance, investigations into its bioisosteric properties have revealed that it may serve as an effective substitute for other bioactive molecules, offering improved pharmacokinetic profiles and reduced toxicity.

The synthesis of (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide involves a multi-step process that requires precise control over stereochemistry to ensure the correct configuration at the chiral center. This has been achieved through the use of advanced asymmetric synthesis techniques, which have enabled researchers to produce enantiomerically pure samples for further study. The compound's stereochemistry plays a critical role in its biological activity, as demonstrated by recent experiments comparing its enantiomers in vitro.

In terms of applications, this compound has shown promise in several therapeutic areas. For example, studies have explored its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, research into its role as a neuroprotective agent has revealed that it may help mitigate oxidative stress and neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease.

The structural versatility of this compound also makes it an attractive candidate for further chemical modification. Scientists are currently investigating ways to enhance its bioavailability and stability while maintaining or improving its biological activity. These efforts are being supported by cutting-edge computational chemistry tools, which are enabling researchers to predict the effects of structural modifications on key properties such as solubility and permeability.

In conclusion, CAS No. 1847529-12-7 represents a significant advancement in the field of organic chemistry and holds great potential for future applications in medicine and beyond. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.